Cas no 19691-98-6 (Pentanoic acid,3,3-dimethyl-5-oxo-5-(2-thiazolylamino)-)
19691-98-6 structure
Product Name:Pentanoic acid,3,3-dimethyl-5-oxo-5-(2-thiazolylamino)-
CAS No:19691-98-6
MF:C10H14N2O3S
MW:242.294761180878
CID:233312
PubChem ID:262223
Update Time:2025-04-19
Pentanoic acid,3,3-dimethyl-5-oxo-5-(2-thiazolylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid,3,3-dimethyl-5-oxo-5-(2-thiazolylamino)-
- 3,3-dimethyl-5-oxo-5-(1,3-thiazol-2-ylamino)pentanoic acid
- 3,3-dimethyl-4-thiazol-2-ylcarbamoyl-butyric acid
- AC1L670O
- AC1Q5NY7
- AR-1E8717
- CTK4E2063
- N-< Thiazolyl-(2)> -3,3-dimethyl-glutarsaeure-monoamid
- NCIOpen2_006076
- NSC95661
- DTXSID80294263
- NSC-95661
- 19691-98-6
- Z1041171290
- AKOS012232370
-
- Inchi: 1S/C10H14N2O3S/c1-10(2,6-8(14)15)5-7(13)12-9-11-3-4-16-9/h3-4H,5-6H2,1-2H3,(H,14,15)(H,11,12,13)
- InChI Key: NCGGHZVDGJKZGW-UHFFFAOYSA-N
- SMILES: S1C=CN=C1NC(CC(C)(C)CC(=O)O)=O
Computed Properties
- Exact Mass: 242.07262
- Monoisotopic Mass: 242.07251349g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 108Ų
Experimental Properties
- PSA: 79.29
- LogP: 2.04560
Pentanoic acid,3,3-dimethyl-5-oxo-5-(2-thiazolylamino)- Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
19691-98-6 (Pentanoic acid,3,3-dimethyl-5-oxo-5-(2-thiazolylamino)-) Related Products
- 19692-00-3(3-[(1,3-thiazol-2-yl)carbamoyl]propanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk